Fluorobenzene

• CAS No.: 462-06-6
• Product Name: Fluorobenzene
• Molecular Formula: C6H5F
• Molecular Weight: 96.1 g/mol
• IUPAC Name: fluorobenzene
• Standard InChI: InChI=1S/C6H5F/c7-6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: PYLWMHQQBFSUBP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)F
• Canonical SMILES: C1=CC=C(C=C1)F
• Boiling Point: 185.2 °F at 760 mm Hg (NTP, 1992); 84.7 °C
• Density: 1.0225 at 68 °F (USCG, 1999)
• Flash Point: 5 °F (NTP, 1992)
• Melting Point: -42.2 °F (NTP, 1992); -42.2 °C
• Physical Description: Fluorobenzene appears as a clear, colorless liquid with a characteristic aromatic odor. About the same density as water. Flash point 5°F. Vapors heavier than air. May irritate the skin, eyes, and mucous membranes. Used as an insecticide, larvacide and as a reagent for plastic or resin polymers.
• Description: Fluorobenzene appears as a clear, colorless liquid with a characteristic aromatic odor. About the same density as water. Flash point 5°F. Vapors heavier than air. May irritate the skin, eyes, and mucous membranes. Used as an insecticide, larvacide and as a reagent for plastic or resin polymers.; Monofluorobenzene is the simplest member of the class of monofluorobenzenes that is benzene carrying a single fluoro substituent.; Derivatives of BENZENE that contain FLUORINE.
• Solubility: 1 to 10 mg/mL at 68° F (NTP, 1992); 0.02 M
• Synonyms: Monofluorobenzene; NSC 68416; Phenyl Fluoride
• Vapor Density: 3.31 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 60 mm Hg at 67.3 °F ; 100 mm Hg at 86.7° F (NTP, 1992); 77.20 mmHg
• PubChem Compound: 10008
• Last Modified: Nov 11 2021